2-amino-N-(2-chlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Photoluminescent Materials
Indolizine derivatives, such as 6-Amino-8-cyanobenzo[1,2-b]indolizines, have been studied for their unusual blue-shifted acid-responsive photoluminescence behavior, demonstrating reversible pH-dependent optical properties. This characteristic makes them potential candidates for applications in photoluminescent materials and sensors. The ability to tune optical and pH effects through substitution offers a pathway for creating versatile materials for various scientific applications (Outlaw et al., 2016).
Tropical Disease Treatment
Indolizine derivatives have also been synthesized for potential application in treating tropical diseases, with specific isoxazoline indolizine amide compounds designed and prepared. The strategic synthesis of indolizine core structures as common intermediates allows for efficient derivatization, suggesting their potential utility in developing new therapeutic agents (Zhang et al., 2014).
Antibacterial and Antitumor Agents
Further research into indolizine derivatives has explored their synthesis and evaluation as anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial agents. The synthesis of substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides and their in vitro activities underscore the potential of indolizine derivatives in medicinal chemistry, providing a foundation for developing new treatments (Mahanthesha et al., 2022).
Organic Synthesis and Chemical Transformations
The broader chemical research on indolizine derivatives encompasses their synthesis and transformations, which are fundamental for creating various biologically active molecules. Studies on synthesizing ethyl 3-(benzoylamino)-1H-indole-2-carboxylates, related to the indolizine family, highlight the versatility of these compounds in organic synthesis, leading to potential applications in drug discovery and development (Cucek & Verček, 2008).
Properties
IUPAC Name |
2-amino-N-(2-chlorophenyl)-3-(3-nitrobenzoyl)indolizine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15ClN4O4/c23-15-8-1-2-9-16(15)25-22(29)18-17-10-3-4-11-26(17)20(19(18)24)21(28)13-6-5-7-14(12-13)27(30)31/h1-12H,24H2,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSAHRSRRNFODOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC(=CC=C4)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15ClN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.